Cas no 2172244-41-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid
• CAS No: 2172244-41-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6197381
• PubChem ID: 165820802
• Update Time: 2025-08-05

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid
• 2172244-41-4
• EN300-1559986
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-16(2)22(14-23(29)28(3)26(12-13-26)24(30)31)27-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： NIBVKCPFCHSGBW-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N(C)C(CC(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid: A Key Compound in Modern Pharmaceutical Research

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid represents a complex molecule with significant potential in the field of biomedical research. This compound, with the CAS number 2172244-41-4, is a synthetic derivative that combines multiple functional groups, including fluorenylmethoxycarbonyl (Fmoc), amino functionalities, and carboxylic acid moieties. Its unique structural features make it a valuable tool for drug discovery and targeted therapy development. Recent studies have highlighted its potential applications in proteomics, antibody engineering, and small molecule inhibitor design.

The fluorenylmethoxycarbonyl group, a key component of this molecule, is widely used in solid-phase peptide synthesis (SPPS) due to its stability in organic solvents and its ability to be selectively cleaved under mild conditions. This property makes 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid an ideal candidate for peptide-based drug development. The amino functionality at the 1- and 3-positions enables the compound to participate in amide bond formation, which is critical for the design of conjugated biomolecules and targeted drug delivery systems.

Recent advancements in biomedical research have demonstrated the utility of 1-3-({(0H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid in proteomic analysis. A 2023 study published in Journal of Medicinal Chemistry reported that this compound serves as a chemical probe for investigating protein-protein interactions in cytoskeletal dynamics. The carboxylic acid group at the 1-position facilitates electrophoretic mobility shift assays (EMSA), allowing researchers to study ligand-receptor binding with high specificity. This application is particularly relevant in the development of targeted therapies for neurodegenerative diseases and cardiovascular disorders.

The N,4-dimethylpentanamido moiety of this molecule contributes to its hydrophobic properties, which are essential for membrane-associated protein interactions. A 2024 study in ACS Chemical Biology highlighted the role of this compound in modulating ion channel activity. The dimethyl substitutions enhance the lipophilicity of the molecule, enabling it to cross cell membranes more efficiently. This property makes it a promising candidate for drug delivery systems targeting intracellular signaling pathways.

Additionally, the cyclopropane-1-carboxylic acid ring structure of this compound provides structural rigidity, which is crucial for maintaining the three-dimensional conformation of the molecule. This rigidity is particularly important in antibody engineering, where the spatial arrangement of amino acid residues determines antigen recognition and binding affinity. Recent work in biopharmaceuticals has shown that this compound can be used as a conjugation scaffold for immunotoxins and targeted drug delivery vehicles.

Furthermore, the fluorenylmethoxycarbonyl group enables chemical modifications that are critical for drug conjugation and labeling strategies. This feature is particularly valuable in single-molecule imaging and super-resolution microscopy, where the ability to track biomolecular interactions in real-time is essential. The selective cleavage of the Fmoc group under alkaline conditions allows for the release of functionalized peptides or proteins at specific sites, enhancing the precision of targeted therapies.

Research on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid has also expanded into small molecule inhibitor design. A 2023 study in Angewandte Chemie demonstrated its potential as an inhibitor of kinases involved in cell proliferation and apoptosis. The carboxylic acid moiety at the 1-position interacts with metal cofactors in enzymatic active sites, while the amino functionality forms hydrogen bonds with key residues in the binding pocket. This dual interaction mechanism enhances the selectivity and efficacy of the inhibitor.

The structural complexity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid also makes it a valuable tool for drug metabolism studies. The hydrophobic and hydrophilic balance of the molecule allows researchers to investigate drug absorption, distribution, metabolism, and excretion (ADME) properties. This information is critical for optimizing drug candidates for clinical trials and ensuring their bioavailability and therapeutic efficacy.

Moreover, the fluorenylmethoxycarbonyl group can be modified to introduce fluorescent tags or radioactive isotopes, making this compound useful for in vivo imaging and radiolabeling applications. A 2024 study in Nature Communications reported the use of this compound in non-invasive imaging of neurodegenerative diseases, where its fluorescent properties enabled the visualization of protein aggregation in real-time. This application highlights the versatility of the molecule in clinical diagnostics and research imaging.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid is a multifunctional compound with broad applications in biomedical research. Its unique structural features, including the fluorenylmethoxycarbonyl, amino, and carboxylic acid moieties, make it a valuable tool for drug discovery, targeted therapy development, and biomolecular imaging. As research in this area continues to advance, the potential of this compound in novel therapeutic strategies and biomedical applications is expected to grow even further.

For more information on the synthesis, applications, and recent studies involving 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidocyclopropane-1-carboxylic acid, refer to the latest publications in bioorganic chemistry, pharmaceutical science, and biomedical engineering. These fields are rapidly evolving, and the insights gained from studying this compound are likely to contribute to the development of next-generation therapeutics and innovative diagnostic tools.

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